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Compound of Interest

Compound Name: Isomorellinol

Cat. No.: B15581208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Isomorellinol. Given that Isomorellinol is a bioactive

xanthone intended for research purposes, a cautious approach to handling is paramount to

ensure personnel safety and environmental protection.

I. Compound Identification and Properties
While a comprehensive Safety Data Sheet (SDS) with full GHS classification for Isomorellinol
is not universally available, existing supplier information indicates it is not classified for

physical, health, or environmental hazards. However, due to its biological activity and powder

form, appropriate precautions should be taken.

Property Data

CAS Number 149655-53-8

Molecular Formula C₃₃H₃₈O₇

Molecular Weight 546.7 g/mol

Physical Form Powder

Storage Store in a sealed, cool, and dry environment.
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II. Personal Protective Equipment (PPE)
A risk assessment should be conducted for any specific experimental procedure. However, the

following PPE is recommended as a baseline for handling Isomorellinol powder.[1][2][3][4]

Protection Type Recommended Equipment Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from airborne

powder particles and potential

splashes.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact

with the compound.[2][5]

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.[4]

Respiratory Protection

Recommended when handling

larger quantities or when there

is a risk of generating dust. A

NIOSH-approved N95 or

higher-rated respirator should

be used.

Minimizes inhalation of fine

powder particles.[2][5]

III. Operational Plan for Handling Isomorellinol
A. Preparation and Weighing:

Designated Area: Conduct all handling of Isomorellinol powder in a designated area, such

as a chemical fume hood or a ventilated balance enclosure, to contain any airborne particles.

Dispensing: Use appropriate tools (e.g., spatulas) to handle the powder. Avoid creating dust

clouds.

Spill Prevention: Work on a contained surface (e.g., a weigh boat on a tray) to easily manage

any spills.

B. Dissolving:
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Solvent Compatibility: Isomorellinol is soluble in solvents such as chloroform,

dichloromethane, ethyl acetate, DMSO, and acetone.

Procedure: Add the solvent to the weighed Isomorellinol powder slowly to avoid splashing.

If necessary, use sonication or gentle warming to aid dissolution, ensuring the container is

appropriately sealed.

C. Experimental Use:

Follow all laboratory-specific Standard Operating Procedures (SOPs) for the experiment

being conducted.

Ensure all containers are clearly labeled with the compound name and any relevant hazard

information.

IV. Disposal Plan
Isomorellinol and any materials contaminated with it should be disposed of as hazardous

chemical waste. Do not dispose of it in the regular trash or down the drain.[6][7][8]

A. Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste, including gloves, weigh boats, paper

towels, and pipette tips, in a designated, leak-proof, and clearly labeled hazardous waste

container.[8]

Liquid Waste: Collect all liquid waste containing Isomorellinol in a separate, sealed, and

chemically compatible hazardous waste container.

Sharps: Any sharps contaminated with Isomorellinol must be disposed of in a designated

sharps container for hazardous chemical waste.

B. Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Isomorellinol".[7][9]

Closure: Keep waste containers securely closed except when adding waste.[7]
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C. Final Disposal:

Storage: Store hazardous waste containers in a designated, well-ventilated secondary

containment area, away from incompatible materials.[8]

Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department.[7][8]

V. Emergency Procedures
A. Spills:

Small Spills (Powder):

Gently cover the spill with an absorbent material to prevent it from becoming airborne.

Using appropriate PPE, carefully sweep the material into a hazardous waste container.

Clean the area with a suitable solvent and dispose of all cleaning materials as hazardous

waste.

Large Spills:

Evacuate the immediate area and alert others.

Contact your institution's EHS department for assistance.

B. Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.
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Caption: Workflow for the safe handling of Isomorellinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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